Cas no 52095-18-8 (3,5-dimethyl-2-nitrobenzoic acid)

• Product Name: 3,5-dimethyl-2-nitrobenzoic acid
• CAS No: 52095-18-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD12828399
• CID: 1113402
• PubChem ID: 19863989
• Update Time: 2025-04-20

3,5-dimethyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-2-nitrobenzoic acid
• BS-28851
• DB-356668
• CS-0149018
• 52095-18-8
• SCHEMBL145817
• 3,5-dimethyl-2-nitrobenzoicacid
• SY283187
• MFCD12828399
• D86659
• CCA09518

• MDL： MFCD12828399
• Inchi： 1S/C9H9NO4/c1-5-3-6(2)8(10(13)14)7(4-5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： HGFCXXRETYVGMH-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CC(C)=C1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 2.43300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives